Cas no 2566169-34-2 (Benzoic acid, 5-amino-4-ethoxy-2-(trifluoromethyl)-)

5-Amino-4-ethoxy-2-(trifluoromethyl)benzoic acid is a fluorinated benzoic acid derivative featuring an amino and ethoxy substituent, which enhance its reactivity and solubility in organic solvents. The trifluoromethyl group contributes to increased stability and potential bioactivity, making it valuable in pharmaceutical and agrochemical applications. This compound serves as a versatile intermediate in the synthesis of more complex molecules, particularly in medicinal chemistry where fluorinated analogs are sought after for their metabolic resistance and binding properties. Its well-defined structure allows for precise modifications, facilitating research in drug development and specialty chemical synthesis. High purity grades ensure consistent performance in synthetic workflows.

Benzoic acid, 5-amino-4-ethoxy-2-(trifluoromethyl)- structure

2566169-34-2 structure

Product Name:Benzoic acid, 5-amino-4-ethoxy-2-(trifluoromethyl)-

CAS No:2566169-34-2

MF:C₁₀H₁₀F₃NO₃

MW:249.18651342392

MDL:MFCD32202711

CID:4785593

Update Time:2025-10-29

Benzoic acid, 5-amino-4-ethoxy-2-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

- Benzoic acid, 5-amino-4-ethoxy-2-(trifluoromethyl)-
- MDL： MFCD32202711
- Inchi： 1S/C10H10F3NO3/c1-2-17-8-4-6(10(11,12)13)5(9(15)16)3-7(8)14/h3-4H,2,14H2,1H3,(H,15,16)
- InChI Key： VOTDCVVHAGJJQR-UHFFFAOYSA-N
- SMILES： C(O)(=O)C1=CC(N)=C(OCC)C=C1C(F)(F)F

Benzoic acid, 5-amino-4-ethoxy-2-(trifluoromethyl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Matrix Scientific	211521-1g	5-Amino-4-ethoxy-2-(trifluoromethyl)benzoic acid, 95%	2566169-34-2	95%	1g	$1486.00	2023-09-10
Matrix Scientific	211521-2.500g	5-Amino-4-ethoxy-2-(trifluoromethyl)benzoic acid, 95%	2566169-34-2	95%	2.500g	$2476.00	2023-09-10

Benzoic acid, 5-amino-4-ethoxy-2-(trifluoromethyl)- Related Literature

1. An integrated system for field analysis of Cd(ii) and Pb(ii) via preconcentration using nano-TiO2/cellulose paper composite and subsequent detection with a portable X-ray fluorescence spectrometer†

Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
2. An artificial enzyme cascade amplification strategy for highly sensitive and specific detection of breast cancer-derived exosomes†

Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
3. An investigation of surface properties, local elastic modulus and interaction with simulated pulmonary surfactant of surface modified inhalable voriconazole dry powders using atomic force microscopy

Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
4. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
5. Alternative synthesis of the anti-baldness compound RU58841†

RSC Adv., 2014,4, 14143-14148

Additional information on Benzoic acid, 5-amino-4-ethoxy-2-(trifluoromethyl)-

Recent Advances in the Study of Benzoic acid, 5-amino-4-ethoxy-2-(trifluoromethyl)- (CAS: 2566169-34-2)

Benzoic acid, 5-amino-4-ethoxy-2-(trifluoromethyl)- (CAS: 2566169-34-2) is a fluorinated benzoic acid derivative that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its trifluoromethyl and ethoxy functional groups, exhibits unique physicochemical properties that make it a promising candidate for various therapeutic applications. Recent studies have explored its potential as a building block in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of Benzoic acid, 5-amino-4-ethoxy-2-(trifluoromethyl)- in the inhibition of cyclooxygenase-2 (COX-2), a key enzyme involved in inflammatory pathways. The researchers synthesized a series of derivatives and evaluated their inhibitory activity using in vitro assays. The results demonstrated that the trifluoromethyl group significantly enhanced binding affinity to the COX-2 active site, suggesting its potential as a lead compound for anti-inflammatory drug development.

In addition to its anti-inflammatory properties, recent research has highlighted the compound's utility in agrochemical applications. A study conducted by the European Journal of Agrochemicals reported that derivatives of Benzoic acid, 5-amino-4-ethoxy-2-(trifluoromethyl)- exhibited potent herbicidal activity against broadleaf weeds. The presence of the ethoxy group was found to improve soil stability, making it a viable candidate for sustainable herbicide formulations.

Further investigations into the compound's pharmacokinetic profile were undertaken by a team at the University of Cambridge. Their findings, published in Drug Metabolism and Disposition, revealed that the compound undergoes rapid hepatic metabolism, with the trifluoromethyl group playing a critical role in its metabolic stability. These insights are invaluable for optimizing the compound's bioavailability in future drug formulations.

Despite these promising developments, challenges remain in the large-scale synthesis of Benzoic acid, 5-amino-4-ethoxy-2-(trifluoromethyl)-. A 2024 review in Organic Process Research & Development highlighted the need for more efficient catalytic methods to reduce production costs and environmental impact. Researchers are currently exploring green chemistry approaches, such as photoredox catalysis, to address these limitations.

In conclusion, Benzoic acid, 5-amino-4-ethoxy-2-(trifluoromethyl)- (CAS: 2566169-34-2) represents a versatile compound with significant potential in both pharmaceutical and agrochemical industries. Ongoing research aims to further elucidate its mechanisms of action and optimize its synthetic pathways, paving the way for its broader application in drug discovery and sustainable agriculture.